Cas no 1805442-35-6 (4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde
• CAS No: 1805442-35-6
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4898063
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-6(7(9)10)2-5(3-13)11-8(4)12(14)15/h2-3,7H,1H3
• InChI Key： ZWSJBAUYVKTXRP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde

4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde, identified by the CAS number 1805442-35-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 4, a methyl group at position 3, a nitro group at position 2, and an aldehyde group at position 6. The combination of these functional groups makes this molecule a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science due to their unique electronic properties and bioavailability. The presence of the difluoromethyl group in this compound adds to its potential as a fluorinated precursor for advanced materials or biologically active molecules. Additionally, the nitro group at position 2 imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule in various chemical reactions.

The synthesis of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde involves a multi-step process that typically begins with the preparation of the pyridine ring system. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical chemistry. The aldehyde group at position 6 can serve as a reactive site for further functionalization, such as forming imine bonds or other bioisosteric replacements. This makes it a valuable precursor for developing novel drug candidates targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

Moreover, the nitro group's presence allows for redox transformations, enabling the conversion of this compound into its corresponding amine derivative under controlled conditions. Such derivatives are often explored in medicinal chemistry for their potential as enzyme inhibitors or receptor modulators.

In terms of physical properties, this compound exhibits a melting point that is consistent with similar substituted pyridine derivatives. Its solubility in common organic solvents facilitates its use in various laboratory-scale reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent research has also focused on the computational modeling of this compound to predict its interactions with biological targets. Advanced molecular docking studies have revealed potential binding affinities with key enzymes involved in metabolic pathways, suggesting its role as a lead compound in drug design.

In conclusion, 4-(Difluoromethyl)-3-methyl-2-nitropyridine-6-carboxaldehyde stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in advancing both chemical synthesis and pharmaceutical innovation.